1-(4-chlorophenyl)-5-(phenoxymethyl)-1H-tetrazole

• IUPAC Name: 1-(4-chlorophenyl)-5-(phenoxymethyl)tetrazole
• InChI: InChI=1S/C14H11ClN4O/c15-11-6-8-12(9-7-11)19-14(16-17-18-19)10-20-13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key: PTOYUXOQSHINGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=NN=NN2C3=CC=C(C=C3)Cl
• Molecular Formula: C14H11ClN4O
• Molecular Weight: 286.71 g/mol

Description

1-(4-chlorophenyl)-5-(phenoxymethyl)-1H-tetrazole is a useful research compound. Its molecular formula is C14H11ClN4O and its molecular weight is 286.71 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 286.0621387 g/mol and the complexity rating of the compound is 293. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Docking and Crystal Structure

• Tetrazole derivatives, including those structurally related to "1-(4-chlorophenyl)-5-(phenoxymethyl)-1H-tetrazole," have been characterized through X-ray crystallography, providing insights into their molecular structures. These studies have implications for understanding the orientation and interaction of molecules within the active sites of enzymes such as cyclooxygenase-2 (COX-2), aiding in the design of COX-2 inhibitors. Docking studies suggest that these compounds can interact with biological targets, indicating potential applications in drug design and development (Al-Hourani et al., 2015).

Synthesis and Characterization

• Research on the synthesis and characterization of tetrazole derivatives reveals their potential in creating new materials with specific properties. For instance, the development of novel ligands and their corresponding silver and mercury complexes showcases the versatility of tetrazoles in coordination chemistry, potentially leading to applications in catalysis and materials science (Dadrass et al., 2011).

Environmental Applications

• Tetrazole derivatives have been explored for environmental applications, such as the piezo-catalytic degradation of pollutants like 4-chlorophenol. This process involves the generation of piezoelectric potential from the deformation of tetragonal BaTiO3 nano/micrometer-sized particles, leading to the effective degradation and dechlorination of 4-chlorophenol. Such findings highlight the potential of tetrazole derivatives in advanced oxidation technologies for environmental remediation (Lan et al., 2017).

Material Science

• The incorporation of tetrazole derivatives into functional groups for proton exchange membranes (PEMs) demonstrates their utility in material science, particularly in the development of components for fuel cells. Synthesizing tetrazole derivatives that act as proton conducting groups opens avenues for improving the efficiency and durability of PEMs (Wang et al., 2012).